Cas no 100114-17-8 (2-amino-5,5-dichloropent-4-enoic acid)

2-Amino-5,5-dichloropent-4-enoic acid is a chlorinated unsaturated amino acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a reactive α-amino acid moiety combined with a dichlorinated alkene group, offering versatility as a building block for heterocyclic compounds or bioactive molecules. The dichloroalkene functionality enables selective modifications, such as nucleophilic substitutions or cyclization reactions, while the amino acid backbone provides compatibility with peptide coupling strategies. This compound may serve as a precursor for agrochemicals or medicinal chemistry intermediates, leveraging its dual reactivity. Careful handling is advised due to the presence of reactive functional groups. Storage under inert conditions is recommended to maintain stability.
2-amino-5,5-dichloropent-4-enoic acid structure
100114-17-8 structure
Product Name:2-amino-5,5-dichloropent-4-enoic acid
CAS No:100114-17-8
MF:C5H7Cl2NO2
MW:184.020579576492
CID:6151467
PubChem ID:126971050
Update Time:2025-06-11

2-amino-5,5-dichloropent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,5-dichloropent-4-enoic acid
    • 2-amino-5,5-dichloropent-4-enoicacid
    • EN300-1300049
    • 100114-17-8
    • Inchi: 1S/C5H7Cl2NO2/c6-4(7)2-1-3(8)5(9)10/h2-3H,1,8H2,(H,9,10)
    • InChI Key: AZJMPRMZBTWWCA-UHFFFAOYSA-N
    • SMILES: Cl/C(=C/CC(C(=O)O)N)/Cl

Computed Properties

  • Exact Mass: 182.9853839g/mol
  • Monoisotopic Mass: 182.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.3Ų

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Additional information on 2-amino-5,5-dichloropent-4-enoic acid

2-Amino-5,5-Dichloropent-4-enoic Acid (CAS No. 100114-17-8): An Overview of Its Properties and Applications

2-Amino-5,5-dichloropent-4-enoic acid (CAS No. 100114-17-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-amino-5,5-dichloropent-4-enoic acid is C6H9Cl2NO3, and its molecular weight is approximately 208.04 g/mol. The compound features an amino group and two chlorine atoms attached to a pentene backbone, which contribute to its unique chemical and biological properties. The presence of the double bond in the pentene structure adds to its reactivity and potential for forming various derivatives.

In recent years, 2-amino-5,5-dichloropent-4-enoic acid has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2-amino-5,5-dichloropent-4-enoic acid demonstrated potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases.

The pharmacological profile of 2-amino-5,5-dichloropent-4-enoic acid has also been explored in preclinical studies. Research conducted by a team at the University of California, San Francisco, found that this compound exhibited significant anti-inflammatory effects in vitro and in vivo models. The study suggested that the anti-inflammatory activity of 2-amino-5,5-dichloropent-4-enoic acid could be attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

Beyond its therapeutic potential, 2-amino-5,5-dichloropent-4-enoic acid has also been investigated for its use as a building block in organic synthesis. Its versatile chemical structure allows for the synthesis of a wide range of derivatives with diverse biological activities. For example, a recent study published in Organic Letters described the synthesis of several novel derivatives of 2-amino-5,5-dichloropent-4-enoic acid, which showed enhanced potency and selectivity against specific cancer cell lines.

The safety profile of 2-amino-5,5-dichloropent-4-enoic acid is another critical aspect that has been evaluated in various studies. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-amino-5,5-dichloropent-4-enoic acid (CAS No. 100114-17-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, highlighting its significance in the field.

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